Cas no 38736-23-1 (3-hydrazinyl-6-methyl-1,2,4-triazin-5-ol)

• Product Name: 3-hydrazinyl-6-methyl-1,2,4-triazin-5-ol
• CAS No: 38736-23-1
• MF: C₄H₇N₅O
• MW: 141.131279230118
• MDL: MFCD00662639
• CID: 311289
• PubChem ID: 135408845
• Update Time: 2025-05-23

3-hydrazinyl-6-methyl-1,2,4-triazin-5-ol Chemical and Physical Properties

Names and Identifiers

• 3-Hydrazinyl-6-methyl-1,2,4-triazin-5(4H)-one
• 1,2,4-Triazin-5(2H)-one,3-hydrazinyl-6-methyl-
• 3-HYDRAZINO-6-METHYL-4H-[1,2,4]TRIAZIN-5-ONE
• 1,2,4-triazin-5(4H)-one, 3-hydrazinyl-6-methyl-
• 1,2,4-triazin-5-ol, 3-hydrazinyl-6-methyl-
• 3-Hydrazino-6-methyl-1,2,4-triazin-5(4H)-one
• 3-hydrazino-6-methyl-1,2,4-triazin-5-ol
• 3-hydrazinyl-6-methyl-1,2,4-triazin-5-ol
• 3-Hydrazino-6-methyl-[1,2,4]triazin-5-ol
• SB73465
• EN300-04131
• BS-36696
• Oprea1_023734
• Z56806333
• F0896-0412
• AKOS001013603
• 3-hydrazinyl-6-methyl-4H-1,2,4-triazin-5-one
• 3-hydrazino-6-methyl[1,2,4] triazin-5(4h)one
• AKOS000274323
• DTXSID40362558
• MFCD01325249
• 3-hydrazinyl-6-methyl-4,5-dihydro-1,2,4-triazin-5-one
• MFCD00662639
• 38736-23-1
• SCHEMBL844148
• 3-hydrazino-6-methyl-1,2,4-triazin-5(2h)-one

• MDL： MFCD00662639
• Inchi： 1S/C4H7N5O/c1-2-3(10)6-4(7-5)9-8-2/h5H2,1H3,(H2,6,7,9,10)
• InChI Key： HPMIPGOOYMVAPL-UHFFFAOYSA-N
• SMILES： O=C1C(C)=NN=C(NN)N1

Computed Properties

• Exact Mass: 141.06521
• Monoisotopic Mass: 141.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 91.9Ų

Experimental Properties

• Density: 1.75
• Boiling Point: 255.1°Cat760mmHg
• Flash Point: 108.1°C
• Refractive Index: 1.765
• PSA: 91.87

Additional information on 3-hydrazinyl-6-methyl-1,2,4-triazin-5-ol

Professional Introduction to 3-hydrazinyl-6-methyl-1,2,4-triazin-5-ol (CAS No. 38736-23-1)

3-hydrazinyl-6-methyl-1,2,4-triazin-5-ol is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique triazine core structure and functional groups. This compound, identified by the CAS No. 38736-23-1, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The hydrazinyl and methyl substituents on the triazine ring contribute to its reactivity and versatility, making it a valuable intermediate in various chemical transformations.

The triazine scaffold is a well-studied heterocyclic system, known for its ability to participate in diverse chemical reactions such as nucleophilic substitution, condensation, and cyclization. These reactions are pivotal in the synthesis of complex molecules, including pharmaceuticals and agrochemicals. The presence of the hydrazinyl group on 3-hydrazinyl-6-methyl-1,2,4-triazin-5-ol enhances its utility as a building block for more intricate structures. This functionality allows for further derivatization, enabling the creation of novel compounds with tailored properties.

In recent years, there has been a surge in research focused on developing new therapeutic agents derived from triazine derivatives. The hydrazinyl moiety, in particular, has been explored for its potential in medicinal chemistry due to its ability to form stable bonds with various biological targets. Studies have demonstrated that hydrazino-substituted triazines can interact with enzymes and receptors, making them promising candidates for drug discovery. For instance, modifications of the 3-hydrazinyl position have been investigated for their antimicrobial and anti-inflammatory properties.

The methyl group in 3-hydrazinyl-6-methyl-1,2,4-triazin-5-ol also plays a crucial role in determining the compound's chemical behavior. This substituent can influence electronic properties, solubility, and metabolic stability, all of which are critical factors in pharmaceutical design. Researchers have leveraged the methyl group to fine-tune the reactivity of the triazine core, enabling more precise control over synthetic pathways. This flexibility has led to the development of novel derivatives with enhanced pharmacological activity.

Advances in computational chemistry have further accelerated the exploration of 3-hydrazinyl-6-methyl-1,2,4-triazin-5-ol and its derivatives. Molecular modeling techniques allow scientists to predict the interactions between this compound and biological targets with high accuracy. Such simulations have been instrumental in identifying lead compounds for drug development programs. Additionally, high-throughput screening methods have been employed to rapidly assess the biological activity of various triazine derivatives.

The synthesis of 3-hydrazinyl-6-methyl-1,2,4-triazin-5-ol involves multi-step organic reactions that highlight the compound's synthetic utility. Key steps include condensation reactions between hydrazine hydrate and appropriate precursors to form the triazine ring structure. Subsequent functionalization at the 6-position with a methyl group introduces additional reactivity while maintaining structural integrity. These synthetic strategies have been optimized to ensure high yields and purity, making the compound accessible for further research applications.

In conclusion, 3-hydrazinyl-6-methyl-1,2,4-triazin-5-ol (CAS No. 38736-23-1) represents a fascinating compound with broad applications in chemical biology and drug discovery. Its unique structural features—particularly the hydrazinyl and methyl substituents—make it a versatile intermediate for synthesizing novel therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance in modern pharmaceutical science.